Cas no 98279-42-6 (2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-)

2-Propanol,  1-amino-3-[2-amino-1-(aminomethyl)ethoxy]- structure
98279-42-6 structure
Product Name:2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-
CAS No:98279-42-6
MF:C6H17N3O2
MW:163.218081235886
CID:1002455
PubChem ID:45122507
Update Time:2025-04-20

2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol, 1-amino-3-[2-amino-1-(aminomethyl)ethoxy]-
    • 1-Amino-3-((1,3-diaminopropan-2-yl)oxy)propan-2-ol
    • 98279-42-6
    • Inchi: 1S/C6H17N3O2/c7-1-5(10)4-11-6(2-8)3-9/h5-6,10H,1-4,7-9H2
    • InChI Key: QYKIDWAPMRTHEK-UHFFFAOYSA-N
    • SMILES: O(CC(CN)O)C(CN)CN

Computed Properties

  • Exact Mass: 163.132
  • Monoisotopic Mass: 163.132
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 87.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 108A^2
  • XLogP3: -3.3
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